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Compound of Interest

Compound Name: 4-Bromo-2-fluorocinnamic acid

Cat. No.: B132290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-fluorocinnamic acid,

a halogenated aromatic carboxylic acid with significant potential as a building block in organic

synthesis and drug discovery. This document outlines its chemical properties, potential

applications, and a representative synthetic approach.

Core Chemical and Physical Properties
4-Bromo-2-fluorocinnamic acid, with the CAS number 149947-19-3, is a solid compound at

room temperature.[1][2][3][4][5][6] Its key quantitative data are summarized in the table below

for ease of reference and comparison.

Property Value References

CAS Number 149947-19-3 [1][2][3][4][5][6]

Molecular Formula C9H6BrFO2 [1][2][3]

Molecular Weight 245.05 g/mol [1][4]

Purity Typically ≥96% or 98% [3][6][7]

Appearance Pale yellow-grey powder [1]

Melting Point 213-217 °C [1][3]
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Applications in Research and Drug Development
While specific biological activities for 4-Bromo-2-fluorocinnamic acid are not extensively

documented in publicly available literature, its structural motifs are of significant interest in

medicinal chemistry. Halogenated cinnamic acid derivatives are recognized for their potential

as pharmacophores in the design of novel therapeutic agents.

The presence of both bromine and fluorine atoms can significantly influence a molecule's

pharmacokinetic and pharmacodynamic properties. The introduction of fluorine, in particular, is

a common strategy in drug discovery to enhance metabolic stability, bioavailability, and binding

affinity. Cinnamic acid and its derivatives have been investigated for a range of biological

activities, including antimicrobial and anticancer properties.[8][9] As a versatile intermediate, 4-
Bromo-2-fluorocinnamic acid serves as a valuable starting material for the synthesis of more

complex molecules with potential therapeutic applications.[10]

Potential Synthetic Workflow
The synthesis of 4-Bromo-2-fluorocinnamic acid can be conceptualized as a multi-step

process, likely involving the reaction of a corresponding benzaldehyde with a suitable reagent

to form the acrylic acid moiety. The following diagram illustrates a generalized synthetic

workflow.
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Starting Materials
(e.g., 4-Bromo-2-fluorobenzaldehyde)

Reaction with Malonic Acid or Derivative
(e.g., Perkin or Knoevenagel condensation)

Hydrolysis (if necessary)

Purification
(e.g., Recrystallization, Chromatography)

4-Bromo-2-fluorocinnamic acid

Click to download full resolution via product page

A generalized synthetic workflow for cinnamic acid derivatives.

Experimental Protocol: Representative Synthesis
While a specific, validated protocol for the synthesis of 4-Bromo-2-fluorocinnamic acid is not

readily available in the provided search results, a general procedure can be adapted from

known methods for synthesizing similar compounds, such as the bromination of cinnamic acid.

A plausible synthetic route could involve the following steps:

Reaction: Perkin condensation of 4-Bromo-2-fluorobenzaldehyde with acetic anhydride and a

weak base.

Materials:

4-Bromo-2-fluorobenzaldehyde
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Acetic anhydride

Triethylamine or sodium acetate

Appropriate solvent (e.g., toluene)

Hydrochloric acid (for workup)

Deionized water

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-Bromo-2-fluorobenzaldehyde and a weak base (e.g., triethylamine) in a

suitable solvent like toluene.

Addition of Reagent: Slowly add acetic anhydride to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Acidify the

mixture with dilute hydrochloric acid to precipitate the crude product.

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

Washing: Wash the combined organic layers with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude 4-Bromo-2-fluorocinnamic acid.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield the final product.
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Role in Drug Discovery Pipeline
As a chemical intermediate, 4-Bromo-2-fluorocinnamic acid plays a role in the early stages

of the drug discovery process. Its utility lies in its ability to be incorporated into larger, more

complex molecules that can then be screened for biological activity.
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The role of chemical intermediates in the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-2-
fluorocinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132290#4-bromo-2-fluorocinnamic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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